![molecular formula C14H13ClFN3S B3011090 N-(2-fluorophenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride CAS No. 1216412-66-6](/img/structure/B3011090.png)
N-(2-fluorophenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride
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Overview
Description
This compound belongs to a class of organic compounds known as pyrimidines . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Synthesis Analysis
The synthesis of pyrimidine derivatives often involves the condensation of amines with other organic compounds . For example, one method involves the reaction of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine with appropriate amines in isopropanol .Molecular Structure Analysis
The molecular structure of this compound would be based on the pyrimidine core, which is a six-membered ring with two nitrogen atoms. It also has a thieno group, which is a five-membered ring containing a sulfur atom, and an amine group attached to the pyrimidine ring .Chemical Reactions Analysis
Pyrimidine derivatives can undergo a variety of chemical reactions, often involving the nitrogen atoms or any functional groups attached to the ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Generally, pyrimidine derivatives have a planar, aromatic structure which can contribute to their stability and reactivity .Scientific Research Applications
Antiviral Activity
Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:
- 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives exhibited inhibitory activity against influenza A virus .
- 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives displayed potency against Coxsackie B4 virus .
Anti-Inflammatory Effects
Researchers have explored the anti-inflammatory properties of related compounds. For instance:
- Pyrazolo[4,3-d]pyrimidine analogs , incorporating a 3-morpholinopropan-1-amine moiety, showed promise in reducing inflammation .
Anti-HIV Activity
Molecular docking studies suggest that indolyl and oxochromenyl xanthenone derivatives may act as anti-HIV agents .
Other Biological Activities
Indole derivatives have also been associated with antimicrobial, antitubercular, antidiabetic, and antimalarial effects. While specific data on our compound are limited, its structural similarity to other indole derivatives hints at broader biological potential .
Mechanism of Action
Target of Action
Pyrimidine derivatives, which this compound is a part of, are known to interact with a variety of targets, includingprostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins . These targets play crucial roles in inflammatory responses and other biological processes .
Mode of Action
It’s known that pyrimidine derivatives can inhibit the expression and activities of certain vital inflammatory mediators . This suggests that N-(2-fluorophenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride may also function by inhibiting these mediators, thereby modulating the inflammatory response.
Biochemical Pathways
They can inhibit the expression and activities of certain vital inflammatory mediators, affecting the pathways these mediators are involved in . The downstream effects of these interactions can lead to a reduction in inflammation and other related symptoms .
Pharmacokinetics
It’s mentioned that synthetic methodologies have been developed for pyrimidine derivatives that improve their druglikeness and adme-tox properties . This suggests that this compound may also have favorable ADME properties that enhance its bioavailability.
Result of Action
Given that pyrimidine derivatives can inhibit the expression and activities of certain vital inflammatory mediators , it’s likely that this compound may also lead to a reduction in inflammation at the molecular and cellular levels.
Future Directions
properties
IUPAC Name |
N-(2-fluorophenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FN3S.ClH/c1-8-9(2)19-14-12(8)13(16-7-17-14)18-11-6-4-3-5-10(11)15;/h3-7H,1-2H3,(H,16,17,18);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMHGIODZMPXEGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC=NC(=C12)NC3=CC=CC=C3F)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClFN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorophenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine hydrochloride |
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